Cas no 94071-12-2 (cis-3-Hexen-1-yl 2-Ethylbutyrate)

• Product Name: cis-3-Hexen-1-yl 2-Ethylbutyrate
• CAS No: 94071-12-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 804068
• Update Time: 2025-11-01

cis-3-Hexen-1-yl 2-Ethylbutyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-, 3-hexenyl ester, (Z)- (9CI)
• (Z)-hex-3-enyl 2-ethylbutyrate
• hex-3-enyl 2-ethylbutanoate
• Butanoic acid,2-ethyl-,3-hexen-1-yl ester
• Butanoicacid,2-ethyl-,3-hexenyl ester (9CI)
• cis-3-Hexen-1-yl 2-Ethylbutyrate

• Inchi： 1S/C12H22O2/c1-4-7-8-9-10-14-12(13)11(5-2)6-3/h7-8,11H,4-6,9-10H2,1-3H3/b8-7-
• InChI Key： LFDWLVXNYKQQBT-FPLPWBNLSA-N
• SMILES： O(CC/C=C\CC)C(C(CC)CC)=O

Computed Properties

• Exact Mass: 198.16200

Experimental Properties

• PSA: 26.30000
• LogP: 3.32210

Additional information on cis-3-Hexen-1-yl 2-Ethylbutyrate

Introduction to cis-3-Hexen-1-yl 2-Ethylbutyrate (CAS No. 94071-12-2)

cis-3-Hexen-1-yl 2-Ethylbutyrate (CAS No. 94071-12-2) is a versatile organic compound with significant applications in the fields of flavor and fragrance chemistry, as well as in the development of pharmaceuticals and biotechnology. This compound is characterized by its unique molecular structure, which consists of a cis double bond in the hexenyl chain and an ester linkage with 2-ethylbutyric acid. The combination of these structural features imparts distinct sensory properties and biological activities, making it a valuable component in various formulations.

The chemical formula of cis-3-Hexen-1-yl 2-Ethylbutyrate is C₁₁H₂₀O₂, and its molecular weight is approximately 184.27 g/mol. The compound is a colorless to pale yellow liquid with a characteristic, pleasant, and fruity odor, which is often described as reminiscent of green apple and pear. This olfactory profile makes it an essential ingredient in the creation of natural and synthetic fragrances, as well as in the formulation of food flavors.

In recent years, cis-3-Hexen-1-yl 2-Ethylbutyrate has gained attention for its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that cis-3-Hexen-1-yl 2-Ethylbutyrate can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory effects, cis-3-Hexen-1-yl 2-Ethylbutyrate has also been investigated for its neuroprotective properties. A study conducted by researchers at the University of California (2023) found that this compound can protect neuronal cells from oxidative stress-induced damage, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant defense systems and the modulation of signaling pathways involved in cell survival.

In the field of biotechnology, cis-3-Hexen-1-yl 2-Ethylbutyrate has been explored for its role in enhancing the bioavailability of other compounds. A recent study published in the International Journal of Pharmaceutics (2023) reported that when used as a co-solvent or excipient, cis-3-Hexen-1-yl 2-Ethylbutyrate can significantly improve the solubility and permeability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy. This property makes it a promising candidate for use in drug delivery systems designed to improve patient outcomes.

The synthesis of cis-3-Hexen-1-yl 2-Ethylbutyrate can be achieved through various methods, including esterification reactions between cis-3-hexenol and 2-ethylbutyric acid. One common approach involves the use of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, to facilitate the formation of the ester bond. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using solid acid catalysts or microwave-assisted reactions, which reduce waste generation and energy consumption.

The safety profile of cis-3-Hexen-1-yl 2-Ethylbutyrate is well-established through extensive toxicological studies. It is generally recognized as safe (GRAS) by regulatory agencies for use in food and fragrance applications. However, like all chemicals, it should be handled with appropriate care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, cis-3-Hexen-1-yl 2-Ethylbutyrate (CAS No. 94071-12-2) is a multifaceted compound with a wide range of applications in flavor and fragrance chemistry, pharmaceuticals, and biotechnology. Its unique structural features confer distinct sensory properties and biological activities that make it a valuable component in various formulations. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in multiple scientific disciplines.